N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide

• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 4-[[4-(2-ethoxyethoxy)benzoyl]amino]benzamide
• InChI: InChI=1S/C18H20N2O4/c1-2-23-11-12-24-16-9-5-14(6-10-16)18(22)20-15-7-3-13(4-8-15)17(19)21/h3-10H,2,11-12H2,1H3,(H2,19,21)(H,20,22)
• InChI Key: JSMKBHAVIGHSGC-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N

Description

N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide, also known as AEB071, is a selective inhibitor of protein kinase C (PKC). It is a small molecule drug that has been extensively studied for its potential therapeutic applications. AEB071 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various diseases.

Mechanism of Action

N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide selectively inhibits the activity of PKC, which is a family of enzymes that play a key role in various cellular processes, including cell growth, differentiation, and survival. By inhibiting the activity of PKC, N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide disrupts the signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects
N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the suppression of T cell activation, and the reduction of inflammation and tissue damage. N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment.

Advantages and Limitations for Lab Experiments

N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide has several advantages for lab experiments, including its high selectivity for PKC, its ability to inhibit the activity of multiple PKC isoforms, and its low toxicity. However, N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide has some limitations, including its low solubility in water and its potential to interact with other proteins and enzymes.

Future Directions

There are several future directions for the research and development of N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide, including:
1. Further evaluation of its therapeutic potential in various diseases, including cancer, autoimmune disorders, and inflammatory diseases.
2. Development of more effective and efficient synthesis methods for N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide.
3. Investigation of the molecular mechanisms underlying the activity of N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide and its interactions with other proteins and enzymes.
4. Evaluation of the safety and efficacy of N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide in clinical trials.
5. Development of new formulations and delivery methods for N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide to improve its solubility and bioavailability.
Conclusion
N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide is a promising small molecule drug that has shown potential therapeutic applications in various diseases. Its selective inhibition of PKC makes it a valuable tool for studying the role of PKC in cellular processes and for developing new treatments for diseases that involve dysregulation of PKC signaling pathways. Further research is needed to fully understand the molecular mechanisms underlying the activity of N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide and to evaluate its safety and efficacy in clinical trials.

Synthesis Methods

N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide can be synthesized using a multi-step process involving the reaction of 4-(2-ethoxyethoxy)aniline with 4-nitrobenzoyl chloride, followed by reduction with iron powder and acetic acid. The resulting product is then treated with phosgene and ammonia to yield N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. It has been shown to inhibit the growth and proliferation of cancer cells and to enhance the efficacy of chemotherapy drugs. In autoimmune disorders, N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide has been shown to suppress the activation of T cells, which play a key role in the development of these diseases. In inflammatory diseases, N-[4-(aminocarbonyl)phenyl]-4-(2-ethoxyethoxy)benzamide has been shown to reduce inflammation and tissue damage.